Cas no 121246-90-0 (1-(3-chloropyrazin-2-yl)ethan-1-one)

1-(3-Chloropyrazin-2-yl)ethan-1-one is a chlorinated pyrazine derivative with a ketone functional group, serving as a versatile intermediate in organic synthesis. Its structure features a reactive acetyl group adjacent to a chloropyrazine ring, making it valuable for constructing heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The chlorine substituent enhances electrophilic reactivity, facilitating nucleophilic substitution reactions, while the carbonyl group allows for further functionalization. This compound is particularly useful in the development of active ingredients due to its ability to act as a building block for more complex molecular frameworks. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.
1-(3-chloropyrazin-2-yl)ethan-1-one structure
121246-90-0 structure
Product Name:1-(3-chloropyrazin-2-yl)ethan-1-one
CAS No:121246-90-0
MF:C6H5ClN2O
MW:156.56970000267
MDL:MFCD10697755
CID:1027157
PubChem ID:55263320
Update Time:2025-10-18

1-(3-chloropyrazin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloro-2-pyrazinyl)-Ethanone
    • 1-(3-chloro-2-pyrazinyl)Ethanone
    • 1-(3-chloropyrazin-2-yl)ethanone
    • 3-Acetyl-2-chloropyrazine
    • 2-ACETYL-3-CHLOROPYRAZINE
    • 3-Chloro-2-pyrazinyl methyl ketone
    • 1-(3-Chloropyrazin-2-yl)
    • 1-(3-chloropyrazin-2-yl)ethan-1-one
    • FCH882016
    • 1-(3-Chloropyrazin-2-yl);ethanone
    • PB31492
    • 3-Acetyl-2-chloropyrazine, AldrichCPR
    • ST1120841
    • AX8208291
    • CS-0052889
    • A891828
    • Z1198277886
    • AC-30785
    • AS-36108
    • SY097822
    • AMY33676
    • MFCD10697755
    • AKOS006304134
    • SCHEMBL3701660
    • 121246-90-0
    • DB-061891
    • WEA24690
    • EN300-176875
    • DTXSID70717052
    • MDL： MFCD10697755
    • Inchi： 1S/C6H5ClN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-3H,1H3
    • InChI Key： LMFLUWCATJHPFJ-UHFFFAOYSA-N
    • SMILES： ClC1C(C(C)=O)=NC=CN=1

Computed Properties

  • Exact Mass: 156.00900
  • Monoisotopic Mass: 156.0090405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • XLogP3: 0.8

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • PSA: 42.85000
  • LogP: 1.33260

1-(3-chloropyrazin-2-yl)ethan-1-one Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P301+P312+P330
  • Storage Condition：Room temperature

1-(3-chloropyrazin-2-yl)ethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-chloropyrazin-2-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
52561-0.25/G
1-(3-CHLOROPYRAZIN-2-YL)ETHANONE
 121246-90-0 97%
0.25g
 $34 2023-09-17
AstaTech
52561-1/G
1-(3-CHLOROPYRAZIN-2-YL)ETHANONE
 121246-90-0 97%
1g
 $99 2023-09-17
AstaTech
52561-5/G
1-(3-CHLOROPYRAZIN-2-YL)ETHANONE
 121246-90-0 97%
5g
 $411 2023-09-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LY401-200mg
1-(3-chloropyrazin-2-yl)ethan-1-one
 121246-90-0 98%
200mg
 246.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LY401-1g
1-(3-chloropyrazin-2-yl)ethan-1-one
 121246-90-0 98%
1g
 968.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LY401-50mg
1-(3-chloropyrazin-2-yl)ethan-1-one
 121246-90-0 98%
50mg
 109.0CNY 2021-07-14
Chemenu
CM104331-1g
1-(3-chloropyrazin-2-yl)ethan-1-one
 121246-90-0 95%+
1g
 $358 2021-08-06
Chemenu
CM104331-10g
1-(3-chloropyrazin-2-yl)ethan-1-one
 121246-90-0 95%+
10g
 $1507 2021-08-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208291-250mg
1-(3-Chloropyrazin-2-yl)ethanone
 121246-90-0 98%
250mg
 ￥418.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208291-1g
1-(3-Chloropyrazin-2-yl)ethanone
 121246-90-0 98%
1g
 ￥1048.0 2022-03-01

1-(3-chloropyrazin-2-yl)ethan-1-one Related Literature

121246-90-0 (1-(3-chloropyrazin-2-yl)ethan-1-one) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.